Cas no 886500-85-2 (4-Chloro-3-(trifluoromethoxy)phenol)
886500-85-2 structure
Product Name:4-Chloro-3-(trifluoromethoxy)phenol
CAS No:886500-85-2
MF:C7H4ClF3O2
MW:212.553671836853
MDL:MFCD06660247
CID:93176
PubChem ID:17750695
Update Time:2024-10-26
4-Chloro-3-(trifluoromethoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-(trifluoromethoxy)phenol
- 4-Chloro-3-(trifluoromethoxy)phenol (ACI)
- AKOS015850067
- 886500-85-2
- CS-W014992
- CL8502
- 4-chloro-3-trifluoromethoxyphenol
- DB-358024
- AS-46038
- SCHEMBL363418
- MFCD06660247
- DTXSID80590651
-
- MDL： MFCD06660247
- Inchi： 1S/C7H4ClF3O2/c8-5-2-1-4(12)3-6(5)13-7(9,10)11/h1-3,12H
- InChI Key： ZLZLXAOLRWLDID-UHFFFAOYSA-N
- SMILES： FC(OC1C(Cl)=CC=C(O)C=1)(F)F
Computed Properties
- Exact Mass: 211.98500
- Monoisotopic Mass: 211.9851915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Color/Form: No data available
- Density: 0.9999
- Melting Point: No data available
- Boiling Point: 218.8±35.0 °C at 760 mmHg
- Flash Point: 86.1±25.9 °C
- Refractive Index: 1.4755
- PSA: 29.46000
- LogP: 2.94420
4-Chloro-3-(trifluoromethoxy)phenol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification：
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4-Chloro-3-(trifluoromethoxy)phenol Customs Data
- HS CODE：2909500000
- Customs Data：
China Customs Code:
2909500000Overview:
2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Chloro-3-(trifluoromethoxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002676-250mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 250mg |
$475.20 | 2023-08-31 | |
| Alichem | A014002676-500mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 500mg |
$782.40 | 2023-08-31 | |
| Alichem | A014002676-1g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| Fluorochem | 210815-1g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 1g |
￡110.00 | 2022-03-01 | |
| Fluorochem | 210815-5g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 97% | 5g |
￡445.00 | 2022-03-01 | |
| TRC | C596793-10mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596793-50mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596793-100mg |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | PC302060-1g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 98% | 1g |
£42.00 | 2025-02-21 | |
| Apollo Scientific | PC302060-5g |
4-Chloro-3-(trifluoromethoxy)phenol |
886500-85-2 | 98% | 5g |
£173.00 | 2025-02-21 |
4-Chloro-3-(trifluoromethoxy)phenol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
886500-85-2 (4-Chloro-3-(trifluoromethoxy)phenol) Related Products
- 451-85-4(2,4-Dichloro-1-(trifluoromethoxy)benzene)
- 97608-49-6(1,3-Dichloro-2-(trifluoromethoxy)benzene)
- 653578-81-5(Phenol, 2-chloro-3-(trifluoromethoxy)-)
- 1034669-92-5(2-Chloro-4-methoxy-1-(trifluoromethoxy)benzene)
- 63165-19-5(BENZENE, 1,3-DICHLORO-2,4-BIS(TRIFLUOROMETHOXY)-)
- 1000339-94-5(3-Chloro-4-(trifluoromethoxy)phenol)
- 139625-85-7(2-Chloro-5-(trifluoromethoxy)phenol)
- 450-96-4(1-Chloro-2-(trifluoromethoxy)benzene)
- 63165-14-0(Benzene, 1,4-dichloro-2,5-bis(trifluoromethoxy)-)
- 151276-11-8(Benzene, 1,4-dichloro-2-(trifluoromethoxy)-)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
